Cas no 2248185-03-5 (3,4-Morpholinedicarboxylic acid, 2-methyl-, 4-(phenylmethyl) ester, (2R,3S)-)

• Product Name: 3,4-Morpholinedicarboxylic acid, 2-methyl-, 4-(phenylmethyl) ester, (2R,3S)-
• CAS No: 2248185-03-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5937780
• PubChem ID: 137941547
• Update Time: 2025-10-05

3,4-Morpholinedicarboxylic acid, 2-methyl-, 4-(phenylmethyl) ester, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Morpholinedicarboxylic acid, 2-methyl-, 4-(phenylmethyl) ester, (2R,3S)-
• 2248185-03-5
• (2R,3S)-4-[(benzyloxy)carbonyl]-2-methylmorpholine-3-carboxylic acid
• EN300-6510506
• (2R,3S)-2-Methyl-4-phenylmethoxycarbonylmorpholine-3-carboxylic acid

• Inchi： 1S/C14H17NO5/c1-10-12(13(16)17)15(7-8-19-10)14(18)20-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,16,17)/t10-,12+/m1/s1
• InChI Key： HMJYLDXURXRUGC-PWSUYJOCSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCO[C@H](C)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 463.6±45.0 °C(Predicted)
• pka: 3.53±0.40(Predicted)

Additional information on 3,4-Morpholinedicarboxylic acid, 2-methyl-, 4-(phenylmethyl) ester, (2R,3S)-

3,4-Morpholinedicarboxylic Acid, 2-Methyl-, 4-(Phenylmethyl) Ester, (2R,3S)-

3,4-Morpholinedicarboxylic Acid, 2-Methyl-, 4-(Phenylmethyl) Ester, (2R,3S)- is a complex organic compound with the CAS registry number 2248185-03-5. This compound belongs to the class of morpholine derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound's structure consists of a morpholine ring with two carboxylic acid groups at positions 3 and 4, a methyl group at position 2, and a phenylmethyl ester group at position 4. The stereochemistry of the compound is specified as (2R,3S), which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of 3,4-Morpholinedicarboxylic Acid, 2-Methyl-, 4-(Phenylmethyl) Ester, (2R,3S)- involves a multi-step process that typically includes the formation of the morpholine ring followed by functionalization with carboxylic acid and ester groups. Recent advancements in asymmetric synthesis have enabled the precise control of the stereochemistry at positions 2 and 3, which is essential for optimizing the compound's bioavailability and pharmacokinetic properties. The compound's chirality is particularly important in drug design, where stereochemistry can significantly influence efficacy and safety profiles.

One of the most promising applications of 3,4-Morpholinedicarboxylic Acid, 2-Methyl-, 4-(Phenylmethyl) Ester, (2R,3S)- lies in its potential as a lead compound in drug discovery. Morpholine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. For instance, research published in *Nature Communications* highlighted its ability to selectively inhibit a key oncogenic kinase without affecting normal cellular processes. This selectivity makes it a strong candidate for further preclinical development as an anticancer agent.

In addition to its therapeutic potential, 3,4-Morpholinedicarboxylic Acid, 2-Methyl-, 4-(Phenylmethyl) Ester, (2R,3S)- has also been explored for its role in materials science. Its unique combination of hydrophilic carboxylic acid groups and hydrophobic phenylmethyl ester groups makes it an ideal candidate for designing amphiphilic materials. These materials are highly sought after for applications such as drug delivery systems and biosensors due to their ability to self-assemble into nanostructures with controlled properties.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 3,Morpholinedicarboxylic Acid, enabling researchers to predict its binding affinities with various biological targets with high accuracy. Machine learning algorithms have been employed to optimize synthetic routes and predict pharmacokinetic profiles based on the compound's structural features. These computational tools have significantly accelerated the drug discovery process and reduced costs associated with experimental trials.

From an environmental perspective,Morpholinedicarboxylic Acid derivatives are being investigated for their biodegradability and eco-friendly synthesis pathways. Researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and catalytic systems that minimize waste generation. Such sustainable practices align with global efforts to reduce carbon footprints in the chemical industry while maintaining high standards of product quality.

In conclusion,Morpholinedicarboxylic Acid derivatives, particularly (2R,S)-configured compounds, represent a promising class of molecules with diverse applications across pharmaceuticals,materials science,and environmental chemistry.The ongoing research into their synthesis,bioactivity,and sustainability underscores their importance as versatile building blocks for future innovations.